Cas no 2229399-59-9 (1-(4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid)

• Product Name: 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid
• CAS No: 2229399-59-9
• MF: C₁₃H₂₂O₂
• MW: 210.312584400177
• CID: 6235525
• PubChem ID: 165655315
• Update Time: 2025-05-20

1-(4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid
• 2229399-59-9
• EN300-1769356

• Inchi： 1S/C13H22O2/c1-12(2)8-4-10(5-9-12)13(11(14)15)6-3-7-13/h10H,3-9H2,1-2H3,(H,14,15)
• InChI Key： CSQCDELMZGPQAR-UHFFFAOYSA-N
• SMILES： OC(C1(CCC1)C1CCC(C)(C)CC1)=O

Computed Properties

• Exact Mass: 210.161979940g/mol
• Monoisotopic Mass: 210.161979940g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid (CAS No. 2229399-59-9)

The compound 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid (CAS No. 2229399-59-9) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. Its unique structural features, including the cyclobutane ring and the 4,4-dimethylcyclohexyl group, make it a valuable intermediate for synthesizing bioactive compounds. Researchers are particularly interested in its potential applications in drug discovery, owing to its ability to modulate biological targets with high specificity.

In recent years, the demand for carboxylic acid derivatives like 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid has surged due to their versatility in medicinal chemistry. This compound is often explored for its role in developing small-molecule inhibitors and protease inhibitors, which are critical in treating diseases such as cancer and viral infections. Its lipophilic properties and steric hindrance contribute to enhanced binding affinity, making it a preferred choice for optimizing drug candidates.

One of the most frequently searched questions about this compound is: "What are the synthetic routes for 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid?" The synthesis typically involves multi-step organic reactions, including cyclobutane ring formation and carboxylation strategies. Advanced techniques like Grignard reactions and catalytic hydrogenation are often employed to achieve high yields and purity. Researchers also focus on green chemistry approaches to minimize environmental impact during production.

The pharmacokinetic properties of 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid are another hot topic. Its metabolic stability and oral bioavailability are key factors in its suitability for drug development. Studies suggest that the 4,4-dimethylcyclohexyl moiety enhances metabolic resistance, while the cyclobutane ring improves conformational rigidity. These attributes align with the growing trend of designing next-generation therapeutics with improved efficacy and safety profiles.

From an industrial perspective, 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid is gaining traction as a building block for high-value chemicals. Its applications extend beyond pharmaceuticals to include agrochemicals and material science. For instance, it serves as a precursor for liquid crystals and polymeric materials, where its structural rigidity contributes to desired physical properties. This versatility underscores its importance in modern synthetic chemistry.

Environmental and regulatory considerations are also pivotal when discussing CAS No. 2229399-59-9. The compound is subject to stringent safety assessments to ensure compliance with global standards like REACH and FDA guidelines. Researchers emphasize sustainable synthesis methods to reduce waste and energy consumption, reflecting the broader shift toward eco-friendly chemical production.

In conclusion, 1-(4,4-dimethylcyclohexyl)cyclobutane-1-carboxylic acid (CAS No. 2229399-59-9) represents a cutting-edge compound with multifaceted applications. Its role in drug discovery, material science, and green chemistry positions it as a molecule of significant scientific and industrial interest. As research progresses, its potential to address unmet medical and technological needs will likely expand, solidifying its relevance in the years to come.